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For Researchers, Scientists, and Drug Development Professionals

Introduction to Cyproflanilide

Cyproflanilide is a novel meta-diamide insecticide demonstrating high efficacy against a broad
spectrum of chewing insect pests.[1][2][3] It is particularly effective against species in the
orders Lepidoptera, Coleoptera, and Thysanoptera.[4] Cyproflanilide is a valuable tool in
insecticide resistance management programs due to its distinct mode of action, which shows
no cross-resistance with existing insecticide classes.[1] It is effective through both contact and
ingestion, making it versatile for various application methods, including foliar and sail
treatments.

Mode of Action: Allosteric Modulation of GABA-
Gated Chloride Channels

Cyproflanilide acts as an allosteric modulator of insect gamma-aminobutyric acid (GABA)-
gated chloride channels. GABA is the primary inhibitory neurotransmitter in the insect central
nervous system. When GABA binds to its receptor, it opens a chloride ion channel, leading to
hyperpolarization of the neuron and inhibition of nerve impulse transmission. Cyproflanilide
binds to a site on the GABA receptor distinct from the GABA binding site, allosterically
modulating the receptor's function. This action disrupts the normal functioning of the insect's
nervous system, leading to paralysis and death. Cyproflanilide is classified by the Insecticide
Resistance Action Committee (IRAC) as a Group 30 insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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